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Compound of Interest

Compound Name: Sligkv-NH2

Cat. No.: B549683 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of synthetic peptides like Sligkv-NH2 are critical for maintaining a secure and

compliant laboratory environment. While a specific Safety Data Sheet (SDS) with explicit

disposal instructions for Sligkv-NH2 is not readily available in public databases, this guide

provides a comprehensive, step-by-step approach based on general best practices for the

disposal of non-hazardous laboratory peptides. It is imperative to always consult and adhere to

your institution's specific Environmental Health and Safety (EHS) guidelines and local

regulations, as they are the primary authority for waste management.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, a thorough hazard assessment is essential. Although

Sligkv-NH2 is not classified as an acutely hazardous substance, its full toxicological properties

may not be extensively documented. Therefore, it should be handled with care, assuming it to

be a potentially hazardous chemical.

Personal Protective Equipment (PPE) is mandatory when handling Sligkv-NH2:

Gloves: Use chemical-resistant gloves, such as nitrile.

Eye Protection: Wear safety goggles or a face shield.

Lab Coat: A buttoned lab coat is essential to protect against skin contact.
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All handling of Sligkv-NH2, especially in its powdered form, should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Sligkv-NH2 Chemical and Physical Properties
A summary of the key quantitative data for Sligkv-NH2 is provided in the table below for easy

reference.

Property Value Source

Molecular Weight 614.78 g/mol [1][2][3]

Formula C₂₈H₅₄N₈O₇ [1][3]

Sequence
SLIGKV (Ser-Leu-Ile-Gly-Lys-

Val) with C-terminal amide
[1][3]

Purity ≥95% [1][3]

Solubility Soluble to 1 mg/ml in water [1][3]

Storage Store at -20°C [1][3]

CAS Number 190383-13-2 [1]

Step-by-Step Disposal Procedures
The appropriate method for disposing of Sligkv-NH2 waste depends on its form (liquid or

solid). Never dispose of peptides directly down the drain or in regular trash unless explicitly

permitted by your institution's EHS office for neutralized, non-hazardous liquid waste.[4]

Liquid Waste Disposal (Aqueous Solutions)
This category includes unused Sligkv-NH2 solutions, contaminated buffers, and reaction

mixtures.

1. Inactivation (Recommended Best Practice):

While not always mandatory for peptides considered non-hazardous, inactivation provides an

additional layer of safety by hydrolyzing the peptide bonds.
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Method: A common method for peptide inactivation is hydrolysis through the addition of a

strong acid or base.

Protocol:

In a designated chemical fume hood, prepare a 1 M solution of either hydrochloric acid

(HCl) or sodium hydroxide (NaOH).

Slowly and carefully add the liquid peptide waste to the inactivation solution. A general

recommendation is a 1:10 ratio of waste to inactivation solution to ensure a sufficient

excess of the hydrolyzing agent.

Gently stir the mixture.

Allow the mixture to react for a minimum of 24 hours at room temperature to ensure

complete peptide degradation.[1]

2. Neutralization:

Following inactivation, the solution must be neutralized to a pH between 6.0 and 8.0 before it

can be processed for disposal.[1]

For acidic solutions (after HCl treatment): Slowly add a base like sodium bicarbonate or a

dilute solution of sodium hydroxide while monitoring the pH.

For basic solutions (after NaOH treatment): Slowly add a weak acid, such as a dilute solution

of hydrochloric acid, while monitoring the pH.

3. Collection and Labeling:

Collect the neutralized waste in a clearly labeled, leak-proof hazardous waste container.

The label should include "Neutralized Sligkv-NH2 waste" and the date of neutralization.

Store the container in a designated hazardous waste accumulation area.

Contact your institution's EHS department for pickup and final disposal.
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Solid Waste Disposal
This category includes items such as contaminated pipette tips, gloves, empty vials, and other

labware.

1. Segregation:

Collect all solid waste contaminated with Sligkv-NH2 in a dedicated, clearly labeled, leak-

proof hazardous waste container.[4]

2. Labeling:

The container should be clearly labeled as "Hazardous Waste" and list the contaminant

("Sligkv-NH2").

3. Storage and Disposal:

Store the sealed container in a designated hazardous waste accumulation area.

Arrange for pickup and disposal through your institution's certified hazardous waste

management service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Sligkv-NH2 waste.
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Sligkv-NH2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

